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Compound of Interest

Compound Name: Barium carbonate-13C

Cat. No.: B135627

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for Barium
Carbonate-13C (CAS No: 51956-33-3), a stable isotope-labeled compound used in synthesis
and analysis.[1] The information is compiled from various Material Safety Data Sheets (MSDS)
and Safety Data Sheets (SDS) to ensure a comprehensive guide for safe handling, storage,
and emergency procedures. The primary hazard associated with this compound is acute oral
toxicity.[2][3][4][5]

Substance Identification and Properties

Barium Carbonate-13C is an inorganic salt where the naturally occurring carbon has been
enriched with the carbon-13 isotope. Its chemical and physical properties are largely identical
to its unlabeled counterpart.

Table 1: Substance Identification
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Identifier

Chemical Name

Value

Barium Carbonate-**C

Labeled CAS Number

51956-33-3[1][6]

Unlabeled CAS Number

513-77-9[1][2]

EC Number 208-167-3[1]
Molecular Formula Ba13CO3[1]
| Molecular Weight | 198.33 g/mol [1] |
Table 2: Physical and Chemical Properties
Property Value
Appearance White powder or solid[4][7]
Odor Odorless[4][7]
Melting Point 1740 °C (decomposes)[4]

Water Solubility

0.02 g/L (practically insoluble)[7][8]

Solubility Soluble in acids (except sulfuric acid)[4]
Specific Gravity 4.43[4]
pH ~9 (1% suspension in water)[7]

| Stability | Stable under normal conditions[9][10][11] |

Hazard Identification and Classification

The primary health hazard of Barium Carbonate-13C is its toxicity upon ingestion. The toxicity is

associated with the barium ion (Ba2*), which can cause adverse effects on the nervous,

cardiovascular, and gastrointestinal systems.[8]

Table 3: GHS Classification
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Classification Category Hazard Statement

| Acute Toxicity (Oral) | Category 4 | H302: Harmful if swallowed[2][3] |
 Signal Word:Warning[1][2][3]
e Hazard Pictogram:

o lwialt text

The following diagram illustrates the logical workflow from hazard identification to response
based on the GHS classification.
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GHS Hazard and Response Workflow

Toxicological Information

The toxicity of barium carbonate is primarily due to the bioavailability of the barium ion following
ingestion.[8] Acute intoxication can lead to symptoms such as vomiting, diarrhea, convulsive
tremors, and muscular paralysis.[8]
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Table 4: Acute Toxicity Data

Route Species Endpoint Value Reference
Oral Rat LD50 418 mglkg [4]
Oral Rat LD50 1690 mg/kg [12][13]

| Oral | Rat | LD50 | 630 mg/kg |[7] |

Note: Discrepancies in LD50 values are common across different safety data sheets and may
reflect different experimental conditions or strains.

Table 5: Ecotoxicity Data (Read-across from Barium Chloride)

Organism Endpoint Value Exposure Time

Fish (Danio rerio) LC50 >140.1 mg BaCOs/L 96 h[2]

Crustacea (Daphnia
EC50 20.8 mg BaCOs/L 48 h[2]
magna)

| Algae (P. subcapitata) | ErC50 | >49.3 mg BaCOs/L | 72 h[2] |

Experimental Protocols

The toxicological data cited in safety data sheets are typically derived from standardized
studies. While the full, detailed experimental protocols are not provided in the source SDSs, the
methodologies follow established international guidelines, such as those from the Organisation
for Economic Co-operation and Development (OECD).

e Acute Oral Toxicity (LD50 Study - e.g., OECD Guideline 401/420/423): This type of study is
designed to determine the median lethal dose (LD50) of a substance when administered
orally. A typical protocol involves:

o Animal Selection: A specific strain of laboratory animal (e.g., Wistar rats) is chosen.
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o Dosing: The substance is administered to several groups of animals at various dose
levels, typically via gavage.

o Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity
and mortality.

o Data Analysis: The LD50 value, the dose at which 50% of the test animals are expected to
die, is calculated using statistical methods.

o Eye Irritation/Corrosion (e.g., OECD Guideline 405): Data for barium carbonate often uses a
"read-across"” from a similar soluble salt like barium chloride.[2] This test assesses the
potential of a substance to cause eye damage. A small amount of the substance is applied to
one eye of a test animal (historically rabbits), and the effects are observed and scored over
time.[2]

First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure. The following flowchart
outlines the recommended procedures.

Exposure Occurs

Swallowed hhaled

I Skin Contact Eye Contac|

Inhalation Skin Contact Eye Contact
Y \
RIESE mputh it W‘?Fer' Move person to fresh air. Remove contaminated clothing. insefcatition=!y W ithiwater
Do NOT induce vomiting. for several minutes.
Y
: If breathing is difficult, Wash skin with soap and Remove contact lenses,
Drink water (two glasses at most). . .
give oxygen. plenty of water. if present and easy to do.
Y
Call a POISON CENTER or Seek medical attention if Seek medical advice if Consult a specialist if
doctor IMMEDIATELY. symptoms persist. irritation persists. eye irritation persists.
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First-Aid Procedures Flowchart

Handling, Storage, and Personal Protection

Safe laboratory practice requires proper engineering controls, personal protective equipment,

and storage procedures.

¢ Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
generation and inhalation.[2][9] Avoid contact with skin, eyes, and clothing.[11] Do not eat,
drink, or smoke in the work area.[2][3] Wash hands thoroughly after handling.[2][3]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11][14]
Keep away from incompatible materials such as strong acids.[10]

o Exposure Limits: The OSHA PEL and ACGIH TLV for soluble barium compounds is 0.5
mg/m3.[4][7]

The following diagram outlines the necessary Personal Protective Equipment (PPE).

Required PPE for Handling Barium Carbonate-C ’ Engineering Controls ‘ Eye/Face Protection ‘ Hand Protection ‘ Body Protection ‘ Respiratory Protection ‘
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Personal Protective Equipment Selection Guide

Fire-Fighting and Accidental Release Measures

» Fire-Fighting: Barium carbonate is not combustible.[8][10] Use extinguishing media
appropriate for the surrounding fire.[8][11] When heated to decomposition, it may emit toxic

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b135627?utm_src=pdf-body-img
https://redox.com/wp-content/sds/5316.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-CARBONATE-CASNO-513-77-01662-EN.aspx
http://www.thermofishersci.in/msds/barium-carbonate.pdf
https://redox.com/wp-content/sds/5316.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/237108
https://redox.com/wp-content/sds/5316.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/237108
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-CARBONATE-CASNO-513-77-01662-EN.aspx
http://www.thermofishersci.in/msds/barium-carbonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC217490025&productDescription=BARIUM+CARBONATE+FOR+AN+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.ctmpotterssupplies.co.uk/SMLCTM%2023%20Barium%20Carbonate%20160217.pdf
https://www.flinnsci.com/sds_93-barium-carbonate/sds_93/
https://www.conncoll.edu/media/website-media/offices/ehs/envhealthdocs/Barium_Carbonate.pdf
https://www.benchchem.com/product/b135627?utm_src=pdf-body-img
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/LAGUNA-%E2%80%93-Barium-Carbonate.pdf
https://www.ctmpotterssupplies.co.uk/SMLCTM%2023%20Barium%20Carbonate%20160217.pdf
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/LAGUNA-%E2%80%93-Barium-Carbonate.pdf
http://www.thermofishersci.in/msds/barium-carbonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

fumes, including barium oxide.[5][8][10] Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[8][11]

o Accidental Release: For spills, avoid generating dust.[2][9] Evacuate unnecessary personnel.
[9] Wear appropriate PPE as described in Section 6. Sweep or vacuum up the material and
place it into a suitable, labeled container for disposal.[8][11] Prevent entry into waterways
and sewers.[2][8]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
[8][11] Waste should be treated as hazardous due to barium content. Do not release into the
environment.[8][11] Contaminated packaging should be disposed of in the same manner as the
product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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